Cas no 946302-05-2 (1-(4-fluorophenyl)methyl-N-(2-methoxy-5-methylphenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide)

• Product name: 1-(4-fluorophenyl)methyl-N-(2-methoxy-5-methylphenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide
• CAS No: 946302-05-2
• MF: C₂₁H₁₉FN₂O₃
• MW: 366.385568857193
• CID: 5504489

1-(4-fluorophenyl)methyl-N-(2-methoxy-5-methylphenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxamide, 1-[(4-fluorophenyl)methyl]-1,2-dihydro-N-(2-methoxy-5-methylphenyl)-2-oxo-
• 1-(4-fluorophenyl)methyl-N-(2-methoxy-5-methylphenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide

• Inchi： 1S/C21H19FN2O3/c1-14-5-10-19(27-2)18(12-14)23-20(25)17-4-3-11-24(21(17)26)13-15-6-8-16(22)9-7-15/h3-12H,13H2,1-2H3,(H,23,25)
• InChI Key： XFEPKBVIZDBYJW-UHFFFAOYSA-N
• SMILES： C1(=O)N(CC2=CC=C(F)C=C2)C=CC=C1C(NC1=CC(C)=CC=C1OC)=O

Additional information on 1-(4-fluorophenyl)methyl-N-(2-methoxy-5-methylphenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide

Introduction to 1-(4-fluorophenyl)methyl-N-(2-methoxy-5-methylphenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide (CAS No. 946302-05-2)

1-(4-fluorophenylmethyl)-N-(2-methoxy-5-methylphenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide, identified by its CAS number 946302-05-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyridine class of heterocyclic compounds, which are widely recognized for their diverse biological activities and potential therapeutic applications.

The molecular structure of this compound features a pyridine ring substituted with various functional groups, including a 4-fluorophenyl moiety and an N-substituent containing a 2-methoxy-5-methylphenyl group. The presence of these substituents not only influences the physicochemical properties of the compound but also plays a crucial role in determining its biological efficacy. The amide functional group at the 3-position of the pyridine ring further enhances its potential as a pharmacophore in drug design.

In recent years, there has been a growing interest in developing novel therapeutic agents that target complex biological pathways. Pyridine derivatives have been extensively studied due to their ability to interact with various enzymes and receptors, making them promising candidates for drug development. The compound in question has shown promise in preclinical studies as a potential modulator of several key biological processes.

The synthesis of 1-(4-fluorophenylmethyl)-N-(2-methoxy-5-methylphenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of the 4-fluorophenyl group enhances the lipophilicity of the molecule, which is often critical for membrane permeability and bioavailability. Similarly, the 2-methoxy-5-methylphenyl substituent contributes to the steric and electronic properties of the compound, influencing its binding affinity to biological targets.

The pharmacological profile of this compound has been investigated in various in vitro and in vivo models. Initial studies have demonstrated its potential as an inhibitor of specific enzymes involved in inflammatory pathways. The amide group at the 3-position of the pyridine ring is particularly noteworthy, as it has been shown to enhance binding interactions with target proteins. This feature makes the compound a valuable scaffold for further derivatization and optimization.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes and affinity of small molecules to biological targets with high accuracy. Molecular docking studies have been performed using 1-(4-fluorophenylmethyl)-N-(2-methoxy-5-methylphenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide to identify potential binding sites on target proteins. These studies have provided valuable insights into the structural features required for optimal binding and have guided the design of more potent derivatives.

The compound's potential therapeutic applications extend beyond its role as an enzyme inhibitor. Preliminary data suggest that it may also exhibit anti-inflammatory and antioxidant properties, making it a candidate for treating conditions associated with oxidative stress and inflammation. The combination of these effects positions this compound as a multifaceted therapeutic agent with broad clinical implications.

In conclusion, 1-(4-fluorophenylmethyl)-N-(2-methoxy-5-methylphenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide (CAS No. 946302-05-2) is a promising pharmaceutical compound with significant potential in drug development. Its unique molecular structure, characterized by specific functional groups, contributes to its diverse biological activities. Further research is warranted to fully elucidate its mechanism of action and explore its therapeutic applications in human health.